bis[4-(1H-imidazol-1-yl)phenyl]methanol

• IUPAC Name: bis(4-imidazol-1-ylphenyl)methanol
• InChI: InChI=1S/C19H16N4O/c24-19(15-1-5-17(6-2-15)22-11-9-20-13-22)16-3-7-18(8-4-16)23-12-10-21-14-23/h1-14,19,24H
• InChI Key: DTYZJPZZGIUVTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)N3C=CN=C3)O)N4C=CN=C4
• Molecular Formula: C19H16N4O
• DSSTOX Substance ID: DTXSID601166710
• Molecular Weight: 316.4 g/mol
• CAS RN: 343375-15-5

Description

Bis[4-(1H-imidazol-1-yl)phenyl]methanol, also known as bis-1-imidazolylmethanol, is an organic compound that is widely used in scientific research. It is a white, crystalline solid that is soluble in water, ethanol and other organic solvents. Bis-1-imidazolylmethanol is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound.

Scientific Research Applications

Bis-1-imidazolylmethanol is an important compound in scientific research. It is used in organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, bis[4-(1H-imidazol-1-yl)phenyl]methanololylmethanol is used as a reagent for the synthesis of various organic compounds. In medicinal chemistry, it is used in the synthesis of drugs and pharmaceuticals. In biochemistry, it is used as a reagent for the synthesis of enzymes, proteins, and other biomolecules.

Mechanism of Action

Bis-1-imidazolylmethanol acts as a proton donor and acceptor in biochemical reactions. It can act as a catalyst for the synthesis of various organic compounds. It can also act as a ligand for the binding of metal ions to form complexes. Additionally, it can act as a chelating agent for the binding of metal ions to form complexes.
Biochemical and Physiological Effects
Bis-1-imidazolylmethanol has several biochemical and physiological effects. It can act as an antioxidant, which can help to protect cells from oxidative damage. It can also act as an anti-inflammatory agent, which can help to reduce inflammation in the body. Additionally, it can act as an inhibitor of certain enzymes, which can help to regulate the activity of these enzymes.

Advantages and Limitations for Lab Experiments

Bis-1-imidazolylmethanol has several advantages and limitations for lab experiments. One advantage is that it is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. Additionally, it is a relatively stable compound, which makes it suitable for long-term storage. One limitation is that it is a relatively expensive compound, which can limit its use in some experiments.

Future Directions

There are several potential future directions for the use of bis[4-(1H-imidazol-1-yl)phenyl]methanololylmethanol in scientific research. One potential direction is the development of new synthetic methods for the synthesis of this compound. Additionally, further research could be conducted to explore its potential applications in medicinal chemistry and biochemistry. Additionally, further research could be conducted to explore the potential therapeutic effects of this compound. Finally, further research could be conducted to explore the potential toxicity of this compound.